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Compound of Interest

Compound Name: Nonivamide

Cat. No.: B1679840 Get Quote

Nonivamide Technical Support Center
This technical support guide is intended for researchers, scientists, and drug development

professionals working with nonivamide. It provides essential information on safe handling,

troubleshooting for experimental procedures, and answers to frequently asked questions.

Frequently Asked Questions (FAQs)
General Information

What is Nonivamide? Nonivamide, also known as pelargonic acid vanillylamide (PAVA), is

a synthetic capsaicinoid and an organic compound.[1] It is an amide of pelargonic acid and

vanillylamine.[1] While naturally found in chili peppers, it is typically manufactured

synthetically for various applications.[1] It is the active ingredient in many pepper sprays and

is also used as a topical analgesic and a flavoring ingredient.[1]

What are the primary applications of Nonivamide in research and development? In

pharmaceutical research, nonivamide is primarily investigated as a topical analgesic for

pain relief, particularly for conditions like arthritis and neuropathic pain.[2][3] It is also studied

for its anti-inflammatory properties and in fat loss therapies.[1] Additionally, it serves as a

transient receptor potential vanilloid type 1 (TRPV1) agonist in cellular and molecular

studies.[4][5] Beyond pharmaceuticals, it is used in agriculture as an animal repellent, in

marine coatings as an antifouling agent, and in military and self-defense products.[3][6]
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Handling and Safety

What are the main hazards associated with Nonivamide? Nonivamide is classified as a

hazardous substance.[7] It is toxic if swallowed, causes skin irritation, and may cause an

allergic skin reaction.[8][9][10] It is also known to cause serious eye damage and may lead to

allergy or asthma symptoms or breathing difficulties if inhaled.[8][9][10] Acute exposure can

result in burning sensations, coughing, and shortness of breath.[2]

What personal protective equipment (PPE) is required when handling Nonivamide? When

handling nonivamide, it is crucial to wear appropriate personal protective equipment. This

includes chemical-resistant gloves (inspected prior to use), tightly fitting safety goggles with

side-shields, and fire/flame resistant and impervious clothing.[7][11] A full-face respirator

should be used if exposure limits are exceeded or if irritation is experienced.[11] All handling

of the solid compound should be done in a well-ventilated area or a laboratory hood.[11][12]

What is the proper first aid response for Nonivamide exposure?

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration and seek immediate

medical attention.[11]

Skin Contact: Take off contaminated clothing immediately.[11] Wash the affected area

thoroughly with soap and plenty of water.[7][11] Consult a doctor if irritation persists.[11]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[7][11][12] Remove contact lenses if present and easy to do.[11]

Seek immediate medical attention.[7]

Ingestion: Rinse the mouth with water.[11] Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.

[11]

How should I handle a Nonivamide spill? In case of a spill, evacuate personnel to a safe

area and ensure adequate ventilation.[11] Remove all sources of ignition.[11] Wear

appropriate PPE, including chemical-impermeable gloves and safety goggles.[11] Prevent

the formation of dust.[11] Collect the spilled material using spark-proof tools and place it in a
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suitable, closed container for disposal.[11] Avoid letting the chemical enter drains.[11] The

non-recoverable remainder can be washed with a sodium hypochlorite solution.[12]

What are the recommended storage conditions for Nonivamide? Store nonivamide in a

tightly closed container in a dry, cool, and well-ventilated place.[2][11] It should be stored

locked up and away from foodstuff containers, incompatible materials like strong oxidizing

agents, and direct sunlight.[2][11]

Troubleshooting Experimental Issues
I'm having trouble dissolving Nonivamide. What should I do? Nonivamide has limited

solubility in water but is soluble in organic solvents.[2] For experimental use, stock solutions

can be prepared in solvents such as ethanol (~31 mg/ml), DMSO (~13 mg/ml), and

dimethylformamide (DMF) (~15 mg/ml).[4][9] These solvents should be purged with an inert

gas.[4] For aqueous solutions free of organic solvents, nonivamide can be dissolved directly

in 0.1 M Na2CO3 (at approximately 1 mg/ml) and then diluted with a buffer like PBS (pH 7.2)

to the desired concentration.[4] It is not recommended to store aqueous solutions for more

than one day.[4]

My experimental results are inconsistent. Could the Nonivamide be degrading?

Nonivamide is generally stable under normal storage conditions.[2][12] However, when

heated to decomposition, it can emit dangerous fumes.[12] Inconsistent results may be due

to improper storage, contamination, or issues with the preparation of solutions. Ensure that

the compound is stored as recommended and that fresh aqueous solutions are prepared

daily for experiments.[4] Also, verify that the residual amount of any organic solvent used for

the stock solution is insignificant in the final experimental concentration, as these solvents

can have physiological effects.[4]

Quantitative Data Summary
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Property Value Source(s)

Physical State
White to off-white

powder/crystalline solid
[4][7][11]

CAS Number 2444-46-4 [7][9]

Molecular Formula C17H27NO3 [4]

Molecular Weight 293.4 g/mol [4]

Melting Point 49°C [11]

Boiling Point 250°C [11]

Solubility in Ethanol ~31 mg/ml [4][9]

Solubility in DMSO ~13 mg/ml [4][9]

Solubility in DMF ~15 mg/ml [4][9]

Solubility in 0.1 M Na2CO3 ~1 mg/ml [4][9]

Oral LD50 (Rat) > 500 mg/kg [7]

Dermal LD50 (Rabbit) > 2000 mg/kg [7]

Experimental Protocols
Protocol: Preparation of a 10 mM Nonivamide Stock Solution in DMSO

Pre-Experiment Safety Check: Ensure you are wearing the appropriate PPE, including a lab

coat, chemical-resistant gloves, and safety goggles. All weighing and initial dissolution steps

should be performed inside a certified chemical fume hood.

Calculate Required Mass: Based on the molecular weight of Nonivamide (293.4 g/mol ),

calculate the mass needed. For 1 ml of a 10 mM solution, you will need 2.934 mg of

Nonivamide.

Weighing: Carefully weigh the calculated amount of solid Nonivamide onto weighing paper

using a calibrated analytical balance.
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Dissolution: Transfer the weighed powder to an appropriate sterile microcentrifuge tube or

vial. Add the calculated volume of high-purity, anhydrous DMSO (e.g., 1 ml for 2.934 mg) to

the vial.

Solubilization: Vortex the solution gently until all the solid Nonivamide has completely

dissolved. The solution should be clear.

Storage: Purge the headspace of the vial with an inert gas (e.g., argon or nitrogen) to

prevent oxidation, cap it tightly, and wrap the cap with parafilm. Store the stock solution at

-20°C.[4]

Working Dilutions: For experiments, thaw the stock solution and make further dilutions into

your aqueous buffer or cell culture medium immediately before use.[4] Ensure the final

concentration of DMSO is low and consistent across all experimental conditions, including

controls.
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Start: Handling Nonivamide

What is the handling procedure?

Weighing/Handling Solid Powder

Solid

Handling Dilute Solution

Liquid

Work in a Chemical Fume Hood Work in a Well-Ventilated Area

Required PPE:
- Chemical-Resistant Gloves

- Safety Goggles with Side Shields
- Lab Coat

- Consider Respirator

Required PPE:
- Chemical-Resistant Gloves

- Safety Goggles
- Lab Coat

Proceed with Experiment
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Nonivamide Spill Occurs

Evacuate Area & Ensure Ventilation

Don PPE:
- Gloves, Goggles, Respirator,

 Protective Clothing

Remove Ignition Sources

Contain Spill & Prevent Entry to Drains

Collect with Spark-Proof Tools
into a Closed Container

Decontaminate Spill Area
(e.g., Sodium Hypochlorite Solution)

Dispose of Waste According
to Regulations

Spill Handled
 

Sensory Neuron

TRPV1 Channel

Ca²⁺ Influx

Opens

Membrane Depolarization

Signal Propagation
(Pain, Heat Sensation)

Nonivamide
(Agonist)

Binds & Activates

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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